Cas no 68412-52-2 (3,3'-Iminodipropionitrile)

• Product Name: 3,3'-Iminodipropionitrile
• CAS No: 68412-52-2
• MF: C₆H₉N₃
• MW: 123.155760526657
• CID: 520027
• Update Time: 2023-08-03

3,3'-Iminodipropionitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3,3'-iminobis-, N-tallow alkyl derivs.
• N,N-Bis(2-cyanoethyl)tallow alkylamine
• 3,3'-Iminodipropionitrile
• Bis(2-cyanoethyl)amine
• Propanenitrile, 3,3'-iminobis-
• Iminodipropanenitrile
• 3,3'-Iminobispropanenitrile
• IDPN
• BBCE
• 3,3'-Iminodipropanenitrile
• N,N-Bis(2-cyanoethyl)amine
• Bis(beta-cyanoethyl)amine
• Bis-(2-cyanoethyl)amine
• Iminodipropionitrile
• Iminodiproprionitrile
• 3,3'-Iminobispropionitrile
• 3,3'-Iminodipropiononitrile
• Di(2-cianoetil)ammina
• Diethylamine, 2,2'-dicyano-
• Propionitrile, 3,3'-iminodi-
• Bis-(2-kyanethyl)amin
• Di-(2-cyanoethyl)amine
• Ethanamine, 2

• Inchi： 1S/C6H9N3/c7-3-1-5-9-6-2-4-8/h9H,1-2,5-6H2
• InChI Key： SBAJRGRUGUQKAF-UHFFFAOYSA-N
• SMILES： N(CCC#N)CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 126
• Topological Polar Surface Area: 59.6